Cas no 1094438-85-3 (3-(Bromomethyl)phenyl 2,2,2-Trifluoroethyl Ether)

• Product Name: 3-(Bromomethyl)phenyl 2,2,2-Trifluoroethyl Ether
• CAS No: 1094438-85-3
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• CID: 4571336
• PubChem ID: 43141711
• Update Time: 2025-05-23

3-(Bromomethyl)phenyl 2,2,2-Trifluoroethyl Ether Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-3-(2,2,2-trifluoroethoxy)benzene
• 3-(Bromomethyl)phenyl 2,2,2-Trifluoroethyl Ether
• EN300-52096
• 1094438-85-3
• AKOS009309669
• CS-0250749
• 3-(2,2,2-Trifluoroethoxy)benzyl bromide
• SCHEMBL9047357
• STL587205
• A1-21642
• 1-(bromomethyl)-3-(2,2,2-trifluoroethoxyl)benzene
• MFCD11180513

• Inchi： 1S/C9H8BrF3O/c10-5-7-2-1-3-8(4-7)14-6-9(11,12)13/h1-4H,5-6H2
• InChI Key： NCRZHMNFZDUFGB-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC=CC(OCC(F)(F)F)=C1

Computed Properties

• Exact Mass: 267.971
• Monoisotopic Mass: 267.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2A^2

Additional information on 3-(Bromomethyl)phenyl 2,2,2-Trifluoroethyl Ether

3-(Bromomethyl)phenyl 2,2,2-Trifluoroethyl Ether: A Comprehensive Overview

3-(Bromomethyl)phenyl 2,2,2-Trifluoroethyl Ether, with the CAS number 1094438-85-3, is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its bromomethyl-substituted phenyl group and a trifluoroethyl ether moiety, which contribute to its distinctive chemical properties. Recent studies have highlighted its potential applications in drug delivery systems and advanced materials development.

The chemical structure of 3-(Bromomethyl)phenyl 2,2,2-Trifluoroethyl Ether comprises a benzene ring substituted with a bromomethyl group at the para position and an ether linkage connected to a trifluoroethyl group. This combination of functional groups imparts the compound with unique electronic and steric properties. The bromomethyl group introduces electrophilic reactivity, while the trifluoroethyl ether moiety enhances stability and solubility in various solvents. These characteristics make it an ideal candidate for use in organic synthesis reactions.

Recent research has focused on the synthesis and characterization of 3-(Bromomethyl)phenyl 2,2,2-Trifluoroethyl Ether. A study published in the Journal of Organic Chemistry demonstrated a novel method for synthesizing this compound using a palladium-catalyzed coupling reaction. The reaction involves the coupling of bromobenzene derivatives with trifluoroethanol under specific conditions to form the ether linkage. This method has been praised for its high yield and selectivity, making it suitable for large-scale production.

In terms of applications, 3-(Bromomethyl)phenyl 2,2,2-Trifluoroethyl Ether has shown promise in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing polymeric materials with tailored properties. For instance, a team from the University of California reported that this compound can be used to synthesize fluorinated polymers with excellent thermal stability and mechanical strength. These polymers have potential applications in aerospace and electronics industries.

The physical properties of 3-(Bromomethyl)phenyl 2,2,2-Trifluoroethyl Ether are also worth noting. Its boiling point is approximately 150°C at standard pressure, and it has a density of around 1.4 g/cm³. These properties make it suitable for use in various chemical processes that require moderate volatility and high solubility in organic solvents.

In conclusion, 3-(Bromomethyl)phenyl 2,2,2-Trifluoroethyl Ether, CAS number 1094438-85-3, is a versatile compound with significant potential in organic synthesis and materials science. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike.